Cas no 81017-02-9 (4-Hydroxy-6-pentyl-2H-pyran-2-one)

• Product Name: 4-Hydroxy-6-pentyl-2H-pyran-2-one
• CAS No: 81017-02-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 704663
• PubChem ID: 54686804
• Update Time: 2025-08-03

4-Hydroxy-6-pentyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-pentyl-
• 4-hydroxy-6-pentylpyran-2-one
• Q27135543
• CHEMBL7777
• 81017-02-9
• CHEBI:66958
• Z3247522128
• 4-hydroxy-6-pentyl-2-pyran-2-one
• SCHEMBL563659
• DTXSID30715796
• 4-hydroxy-6-pentyl-2H-pyran-2-one
• PDAL
• 4-Hydroxy-6-pentyl-pyran-2-one
• YIXLDRQOKWESBI-UHFFFAOYSA-N
• 4-hydroxy-6-pentyl-2-pyranone
• BDBM50024656
• pentyldiacetic acid lactone
• A1-01622
• EN300-4518114
• 4-Hydroxy-6-pentyl-2H-pyran-2-one

• Inchi： 1S/C10H14O3/c1-2-3-4-5-9-6-8(11)7-10(12)13-9/h6-7,11H,2-5H2,1H3
• InChI Key： YIXLDRQOKWESBI-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1CCCCC)O)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives